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Compound of Interest

Compound Name: Lanthanum(lll) nitrate

Cat. No.: B157870

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the
synthesis of lanthanum-based nanoparticles using the co-precipitation method with
Lanthanum(lll) nitrate as a primary precursor. This method is highlighted for its simplicity,
cost-effectiveness, and ability to control particle size.[1][2] The synthesized nanoparticles,
particularly lanthanum oxide (La20s3) and lanthanum phosphate (LaPOa), have significant
potential in various biomedical applications, including drug delivery, bioimaging, and cancer
therapy.[3][4][5]

Overview of Applications

Lanthanum-based nanoparticles are gaining considerable attention in the biomedical field due
to their unique physicochemical properties.[6] Their applications are diverse and expanding:

o Drug Delivery: These nanoparticles can serve as carriers for anticancer drugs, offering
possibilities for targeted and controlled release.[4][5] Lanthanum oxide nanosheets have
demonstrated a remarkable drug loading capacity.[7] For instance, lanthanum-doped
phosphate glass nanopatrticles have been shown to provide sustained release of antibiotics
like ciprofloxacin.[8][9]
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Cancer Therapy and Theranostics: Lanthanum oxide nanoparticles have been investigated
for their cytotoxicity against cancer cells, such as human cervical cancer (HelLa) cells and
glioblastoma cells.[10][11] They can also enhance the efficacy of existing treatments like
radiation therapy and chemotherapy.[11] Furthermore, lanthanide-doped nanoparticles can
be used as contrast agents in magnetic resonance imaging (MRI) and for near-infrared (NIR)
dual-modal imaging, combining diagnostics and therapy (theranostics).[5]

Bioimaging: The luminescent properties of lanthanide-doped nanoparticles make them
suitable for various bioimaging techniques, including fluorescence microscopy.[4]

Gene Delivery: Lanthanum phosphate nanoparticles have been successfully used to deliver
siRNA for cancer treatment, demonstrating significant tumor growth inhibition in preclinical
models.[12]

Experimental Protocols

The following protocols detail the co-precipitation synthesis of Lanthanum Oxide (La20s) and

Lanthanum Phosphate (LaPOa4) nanoparticles.

Synthesis of Lanthanum Oxide (Laz03) Nanoparticles

This protocol is a cost-effective method for producing La20Os nanopatrticles at room

temperature.[6]

Materials:

Lanthanum(lll) nitrate hexahydrate (La(NO3)3-6H20)

Sodium hydroxide (NaOH)

Deionized water

Ethanol

Equipment:

Beakers

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.hilarispublisher.com/open-access/synthesis-structural-morphological-optical-and-biological-evaluation-of-lanthanum-oxide-nanoparticles-using-coprecipitat.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7584621/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7584621/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8671952/
https://www.nanorh.com/product/lanthanum-iii-phosphate-hydra-nanoparticles/
https://pubmed.ncbi.nlm.nih.gov/32860924/
https://theaspd.com/index.php/ijes/article/download/8671/6255/17949
https://www.benchchem.com/product/b157870?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157870?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e Magnetic stirrer

e Burette or dropping funnel
e Centrifuge

o Muffle furnace

e Crucible

Procedure:

e Precursor Solution Preparation: Prepare a 0.1 M solution of Lanthanum(lll) nitrate
hexahydrate by dissolving the appropriate amount in deionized water with constant stirring
for 30 minutes at room temperature.[1][13]

» Precipitating Agent Preparation: Prepare a 0.3 M aqueous solution of sodium hydroxide.[1]

o Co-precipitation: While vigorously stirring the lanthanum nitrate solution, add the NaOH
solution dropwise. A milky white precipitate of lanthanum hydroxide (La(OH)3) will form.[10]

e Aging: Allow the mixture to stir for an additional hour.[10]

e Washing: Centrifuge the suspension at 15,000 rpm for 15 minutes to separate the
precipitate.[10] Wash the precipitate multiple times with deionized water and ethanol to
remove any unreacted substances.[1]

e Drying: Dry the washed precipitate in a muffle furnace.[10]

o Calcination: Calcine the dried lanthanum hydroxide powder in a crucible at a temperature
between 600°C and 900°C for 2-4 hours to obtain lanthanum oxide (Laz03) nanoparticles.
[14][15]

Synthesis of Lanthanum Phosphate (LaPOa4)
Nanoparticles for Drug/Gene Delivery

This protocol is adapted for biomedical applications, focusing on the formation of lanthanum
phosphate nanoparticles suitable for encapsulating therapeutic agents like siRNA.[12]

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b157870?utm_src=pdf-body
https://www.researchpublish.com/upload/book/Synthesis,%20Structural-6240.pdf
https://www.mocedes.org/ajcer/volume8/AJCER-19-Madani-2021.pdf
https://www.researchpublish.com/upload/book/Synthesis,%20Structural-6240.pdf
https://www.hilarispublisher.com/open-access/synthesis-structural-morphological-optical-and-biological-evaluation-of-lanthanum-oxide-nanoparticles-using-coprecipitat.pdf
https://www.hilarispublisher.com/open-access/synthesis-structural-morphological-optical-and-biological-evaluation-of-lanthanum-oxide-nanoparticles-using-coprecipitat.pdf
https://www.hilarispublisher.com/open-access/synthesis-structural-morphological-optical-and-biological-evaluation-of-lanthanum-oxide-nanoparticles-using-coprecipitat.pdf
https://www.researchpublish.com/upload/book/Synthesis,%20Structural-6240.pdf
https://www.hilarispublisher.com/open-access/synthesis-structural-morphological-optical-and-biological-evaluation-of-lanthanum-oxide-nanoparticles-using-coprecipitat.pdf
http://www.orientjchem.org/vol31no4/synthesis-and-characterization-of-lanthanum-oxide-and-lanthanumoxid-carbonate-nanoparticles-from-thermolysis-of-laacacenno3h2o-complex/
https://www.orientjchem.org/pdf/vol32no1/OJC_Vol32_No1_p_491-498.pdf
https://pubmed.ncbi.nlm.nih.gov/32860924/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157870?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Materials:

Lanthanum(lll) nitrate hexahydrate (La(NO3)3-6H20)

Disodium hydrogen phosphate (NazHPOa4) or other phosphate source

Chitosan (for coating, optional but recommended for stability and mucoadhesion)[12]

Therapeutic agent (e.g., SIRNA)

Nuclease-free water
Equipment:

o Magnetic stirrer

o Vortex mixer

e Centrifuge
Procedure:

» siRNA-Phosphate Solution: Prepare a solution of the therapeutic agent (e.g., SIRNA) with the
phosphate source in nuclease-free water.

o Lanthanum Solution: Prepare a separate solution of Lanthanum(lll) nitrate.

o Co-precipitation: Add the lanthanum nitrate solution to the siRNA-phosphate solution under
gentle vortexing. The pH-responsive interaction between lanthanum and phosphate ions will
lead to the formation of siRNA-loaded lanthanum phosphate nanoparticles.[12]

o Chitosan Coating (Optional): To improve stability and mucoadhesion, a chitosan solution can
be added to the nanoparticle suspension. Chitosan forms an outer shell, controlling the
growth of the lanthanum phosphate complexes.[12]

« Purification: The resulting nanoparticle suspension can be purified by centrifugation to
remove any unreacted components.
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Data Presentation

The following tables summarize quantitative data from various studies on the synthesis and

application of lanthanum-based nanopatrticles.

Table 1. Synthesis Parameters for Lanthanum Oxide (LazOs3) Nanoparticles via Co-precipitation

Molarity Calcinati .
Precursor . . Resulting

of Precipitat Molarity on . Referenc
(Lanthan . Particle

La(NOs)s- ing Agent of NaOH Temperat . e
um Salt) Size (nm)

6H20 ure (°C)

Not

La(NOs)s-6 specified

0.1 M NaOH 0.3 M _ 41-47 [1]
H20 (uncalcined

)

La(NOs)3-6 Not

0.1 M NaOH 0.3 M - 7.13-7.92 [6]
H20 specified
La(NOs)s-6 Not ~200

0.1 M NaOH 10 M B _ [10]
H20 specified (spherical)
Lanthanum  Not Not Not

N Na2COs N 600 N [16]

Acetate specified specified specified

Table 2: Applications and Characterization of Lanthanum-Based Nanoparticles
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. Resulting

Nanoparticle o o . .

Application Key Finding Particle Size Reference
Type

(nm)
Anticancer
o IC50 value of
Laz20s3 Activity (HeLa ~200 [10]
149.22 pg/ml

cells)

Heavy Metal Max. adsorption
LaPOs-C Adsorption capacity: 333.33 30-40 [17]

(Pb2*) mg g~

) ) >99.9% retention

Radionuclide 3.4 (core), 6.3
LaPOa ] of 23Ra over 27 [18]

Carrier (32Ra) (core+2 shells)

days
Chitosan-coated Colorectal Significant tumor N
] o Not specified [12]
LaP/siRNA Cancer Therapy growth inhibition
Visualizations

Diagram 1: Experimental Workflow for La2O3 Nanoparticle Synthesis
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Caption: Workflow for La203 nanoparticle synthesis.

Diagram 2: Role of Lanthanum Phosphate Nanoparticles in siRNA Delivery for Cancer Therapy
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Caption: siRNA delivery using LaPOa4 nanoparticles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Co-precipitation
Synthesis of Lanthanum-Based Nanopatrticles]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b157870#co-precipitation-method-for-
nanoparticles-using-lanthanume-iii-nitrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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